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Compound of Interest

Compound Name: N-Butyl Nortadalafil

Cat. No.: B137380 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N-Butyl Nortadalafil is a synthetic compound recognized as an analog of tadalafil, a potent

and selective inhibitor of phosphodiesterase type 5 (PDE5) used in the treatment of erectile

dysfunction. As an analog, N-Butyl Nortadalafil is characterized by the substitution of the N-

methyl group on the piperazinedione ring of tadalafil with an N-butyl group. This structural

modification can influence the compound's physicochemical properties, pharmacological

activity, and metabolic profile. This technical guide provides a comprehensive overview of the

chemical structure elucidation of N-Butyl Nortadalafil, detailing its molecular formula,

synthesis, and the analytical techniques employed for its characterization.

Chemical Identity and Properties
A thorough understanding of the chemical identity of N-Butyl Nortadalafil is fundamental for its

study and application in research and development. Key identifiers and properties are

summarized in the table below.
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Property Value

Systematic Name

(6R,12aR)-2-butyl-6-(1,3-benzodioxol-5-

yl)-2,3,6,7,12,12a-

hexahydropyrazino[1',2':1,6]pyrido[3,4-b]indole-

1,4-dione

Synonyms N-Butyl Tadalafil

Molecular Formula C₂₅H₂₅N₃O₄

Molecular Weight 431.48 g/mol

CAS Number 171596-31-9

Appearance Pale Yellow to Pale Beige Solid

Solubility
Slightly soluble in Chloroform and Methanol

(with heating)

Melting Point 209-210 °C

Synthesis and Purification
The synthesis of N-Butyl Nortadalafil typically involves the N-alkylation of nortadalafil

(desmethyl-tadalafil), the core precursor lacking the methyl group on the piperazinedione

nitrogen.

Conceptual Synthesis Workflow
The logical flow for the synthesis and purification of N-Butyl Nortadalafil is outlined below.

This process starts with the precursor, nortadalafil, which undergoes N-alkylation followed by

purification to yield the final product.
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Synthesis

Purification

Nortadalafil

N-Alkylation Reaction

Butyl Halide (e.g., Butyl Bromide) Base Aprotic Solvent (e.g., DMF, Acetonitrile)

Crude N-Butyl Nortadalafil

Preparative HPLC

Pure N-Butyl Nortadalafil

[M+H]+ (m/z 432.19)

Loss of Butyl Group
(m/z 375.14)

 - C4H9

Piperonyl Group
(m/z 135.04)

 Cleavage

Indole-Piperazinedione Core
(m/z 297.15)

 Cleavage
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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